Cas no 890704-00-4 (2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole)

2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole is a brominated benzotriazole derivative featuring a hexyl linker terminated with a reactive bromine group. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of functionalized benzotriazole derivatives. The benzotriazole moiety offers excellent UV absorption properties, making it valuable in materials science for light stabilization applications. The bromohexyl side chain enhances solubility in organic solvents and provides a handle for further functionalization via nucleophilic substitution or cross-coupling reactions. Its well-defined structure and high purity make it suitable for precise modifications in pharmaceutical, polymer, and materials chemistry research. The compound exhibits good thermal stability and compatibility with various reaction conditions.

2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole structure

890704-00-4 structure

Product Name:2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole

CAS No:890704-00-4

MF:C₁₂H₁₆BrN₃

MW:282.17954158783

CID:1090211

Update Time:2025-11-01

2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole Chemical and Physical Properties

Names and Identifiers

- 2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole
- 2-(6-BROMOHEXYL)BENZOTRIAZOLE
- 2-(6-Bromohexyl)-2H-benzotriazole (ACI)
- Inchi： 1S/C12H16BrN3/c13-9-5-1-2-6-10-16-14-11-7-3-4-8-12(11)15-16/h3-4,7-8H,1-2,5-6,9-10H2
- InChI Key： LTFNQIJPVHVBHZ-UHFFFAOYSA-N
- SMILES： C1C=CC2=NN(CCCCCCBr)N=C2C=1

Computed Properties

Exact Mass: 281.05300
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 6

Experimental Properties

Density: 1.40
PSA: 30.71000
LogP: 3.38660

2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM154050-1g	2-(6-bromohexyl)-2H-benzo[d][1,2,3]triazole	890704-00-4	95%	1g	$660	2021-06-09
Alichem	A019094849-1g	2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole	890704-00-4	95%	1g	$624.80	2023-08-31
Chemenu	CM154050-1g	2-(6-bromohexyl)-2H-benzo[d][1,2,3]triazole	890704-00-4	95%	1g	$579	2023-03-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1686324-1g	BTZ6Br	890704-00-4	98%	1g	￥6142.00	2024-04-26
Crysdot LLC	CD11028319-1g	2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole	890704-00-4	95+%	1g	$698	2024-07-18

2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole Production Method

Production Method 1

95-14-7

629-03-8

890704-00-4

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Methanol ; 16 h, 60 °C

Reference

Multi-block sulfonated poly(arylene ether nitrile) polymers bearing oligomeric benzotriazole pendants with exceptionally high H2/O2 fuel cell performance

Hu, Huayuan; Sui, Yuqian; Ueda, Mitsuru; Qian, Jieshu; Wang, Lianjun; et al, Journal of Membrane Science, 2018, 564, 342-351

Production Method 2

95-14-7

629-03-8

890704-00-4

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Ethanol

Reference

Synthesis and characterization of conducting polymers containing polypeptide and ferrocene side chains as ethanol biosensors

Kesik, Melis; Akbulut, Huseyin; Soylemez, Saniye; Cevher, Sevki Can; Hzalan, Gonul; et al, Polymer Chemistry, 2014, 5(21), 6295-6306

Production Method 3

95-14-7

629-03-8

890704-00-4

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 0 °C → rt; 12 h, rt

Reference

Synthesis and antimicrobial activities of novel aminoalkylated 2H-benzotriazoles

Bhardwaj, Bharti; Jain, Subhash C., American Chemical Science Journal, 2014, 4(5), 576-586

Production Method 4

95-14-7

629-03-8

890704-00-4

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Methanol ; 12 h, reflux

Reference

Synthesis of n-Type Poly(benzotriazole)s Having p-Conducting and Polymerizable Carbazole Pendants

Tanimoto, Akitoshi; Yamamoto, Takakazu, Macromolecules, 2006, 39(10), 3546-3552

Production Method 5

95-14-7

629-03-8

890704-00-4

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Methanol ; 12 h, reflux

Reference

Effective and Functional Surface Design for Biosensing Applications: Based on a Novel Conducting Polymer and PMMA/Clay Nanocomposite

Kesik, Melis; Kocer, Ozgecan; Kanik, Fulya Ekiz; Unlu, Naime Akbasoglu; Rende, Eda; et al, Electroanalysis, 2013, 25(8), 1995-2006

Production Method 6

95-14-7

629-03-8

890704-00-4

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Methanol ; 12 h, reflux

Reference

A novel functional conducting polymer: synthesis and application to biomolecule immobilization

Kanik, Fulya Ekiz; Rende, Eda; Timur, Suna; Toppare, Levent, Journal of Materials Chemistry, 2012, 22(42), 22517-22525

Production Method 7

95-14-7

629-03-8

890704-00-4

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Ethanol

Reference

Electrochromic properties of multicolored novel polymer synthesized via combination of benzotriazole and N-functionalized 2,5-di(2-thienyl)-1H-pyrrole units

Rende, Eda; Kilic, Cihan E.; Udum, Yasemin Arslan; Toffoli, Daniele; Toppare, Levent, Electrochimica Acta, 2014, 138, 454-463

2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole Raw materials

2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole Preparation Products

2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole (890704-00-4)

2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole Related Literature

1. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. An approach to biodegradable star polymeric architectures using disulfide coupling†

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5. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798

Additional information on 2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole

Research Brief on 2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole (CAS: 890704-00-4): Recent Advances and Applications

2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole (CAS: 890704-00-4) is a brominated benzotriazole derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry, materials science, and chemical biology. This compound serves as a key intermediate in the synthesis of various biologically active molecules and functional materials. Recent studies have explored its potential in drug discovery, photodynamic therapy, and as a building block for advanced polymers. This research brief aims to summarize the latest findings and advancements related to this compound, providing a comprehensive overview for researchers and industry professionals.

In the realm of medicinal chemistry, 2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole has been utilized as a precursor for the development of novel kinase inhibitors and antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of selective PI3K inhibitors, which show promise in cancer therapy. The bromohexyl side chain facilitates easy functionalization, enabling the attachment of various pharmacophores to enhance target specificity and bioavailability. Additionally, its benzotriazole core contributes to the compound's stability and ability to interact with biological targets through π-π stacking and hydrogen bonding.

Recent advancements in photodynamic therapy (PDT) have also highlighted the potential of 2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole as a photosensitizer. Research conducted at the University of Tokyo in 2024 revealed that derivatives of this compound exhibit strong absorption in the near-infrared region, making them suitable for deep-tissue PDT applications. The bromohexyl moiety allows for conjugation with targeting ligands, improving the selectivity of the photosensitizers towards cancer cells. These findings open new avenues for the development of next-generation PDT agents with reduced side effects and enhanced therapeutic efficacy.

In materials science, 2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole has been employed as a monomer for the synthesis of high-performance polymers. A study published in ACS Applied Materials & Interfaces in 2023 reported the development of a new class of benzotriazole-based polymers with exceptional thermal stability and electronic properties. These polymers are being explored for use in organic electronics, including OLEDs and photovoltaic devices. The bromohexyl group enables cross-linking and post-polymerization modifications, further expanding the material's applicability in various industrial applications.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproducts. A 2024 patent application by Merck KGaA describes a novel catalytic system that enhances the efficiency of the bromination step, addressing one of the key bottlenecks in the production process. These advancements are expected to facilitate broader adoption of this compound in both academic and industrial settings.

In conclusion, 2-(6-Bromohexyl)-2H-benzo[d][1,2,3]triazole (CAS: 890704-00-4) continues to be a molecule of significant interest across multiple disciplines. Its unique chemical properties and versatility make it a valuable tool for researchers working on drug discovery, photodynamic therapy, and advanced materials. Ongoing research and technological improvements in its synthesis and application are likely to further expand its utility in the coming years. This brief underscores the importance of continued investment in the study of this compound and its derivatives to unlock their full potential.